(6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol
• IUPAC Name: (6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C21H15ClN2O2/c1-13-12-14(10-11-17(13)22)26-21-15-6-2-4-8-18(15)23-20(24-21)16-7-3-5-9-19(16)25/h2-12,23H,1H3/b20-16+
• InChI Key: SLDRRGCXJDVHBZ-CAPFRKAQSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC2=N/C(=C/3\C=CC=CC3=O)/NC4=CC=CC=C42)Cl
• SMILES: CC1=C(C=CC(=C1)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42)Cl

Description

(6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one, also known as CKD-516, is a small molecule inhibitor that has been developed for the treatment of various diseases. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

(6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is a small molecule inhibitor that works by targeting specific enzymes or proteins involved in disease processes. Its exact mechanism of action is not fully understood, but it is believed to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling pathways.
Biochemical and Physiological Effects:
(6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been shown to have a variety of biochemical and physiological effects. In preclinical studies, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate immune responses. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in lab experiments is its specificity and potency. It has been shown to be a highly selective inhibitor of certain kinases, which makes it a useful tool for studying specific signaling pathways. However, one limitation is that its effects may not fully translate to human subjects, and further studies are needed to determine its clinical efficacy.

Future Directions

There are several potential future directions for research on (6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One area of interest is its potential use in the treatment of cancer, particularly in combination with other therapies. Another area of interest is its potential use in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves several steps. First, 4-chloro-3-methylphenol is reacted with 2-chloro-4-nitrophenyl isocyanate to obtain 4-(4-chloro-3-methylphenoxy)phenyl isocyanate. This is then reacted with 2-aminoquinazoline to obtain (6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one.

Scientific Research Applications

(6E)-6-[4-(4-chloro-3-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been studied extensively in preclinical models for its potential use in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.